2,3,4,5-Tetrahydro-1H-benzo[b]azepine

• IUPAC Name: 2,3,4,5-tetrahydro-1H-1-benzazepine
• InChI: InChI=1S/C10H13N/c1-2-7-10-9(5-1)6-3-4-8-11-10/h1-2,5,7,11H,3-4,6,8H2
• InChI Key: MZBVNYACSSGXID-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2=CC=CC=C2C1
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID40341888
• Molecular Weight: 147.22 g/mol
• CAS No.: 1701-57-1

Description

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is a heterocyclic compound that features a seven-membered ring containing one nitrogen atom. This compound is part of the azepine family, which is known for its diverse biological activities and applications in medicinal chemistry .

Scientific Research Applications

2,3,4,5-Tetrahydro-1H-benzo[b]azepine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It serves as a probe to study biological processes and interactions, particularly in receptor binding studies.

Medicine: It has potential therapeutic applications due to its activity as an agonist of the 5HT2C receptor and its ability to inhibit histone H3 phosphorylation.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals

Safety and Hazards

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is a quinoline derivative that has been shown to be an agonist of the 5HT2C receptor . This receptor is a subtype of the 5-HT2 receptor that belongs to the serotonin receptor family and is a G protein-coupled receptor .

Mode of Action

As an agonist of the 5HT2C receptor, this compound binds to these receptors and activates them, leading to a series of intracellular events . .

Biochemical Pathways

The activation of the 5HT2C receptor can affect various biochemical pathways. For instance, it has been shown to inhibit histone H3 phosphorylation . This could potentially affect gene expression and other cellular processes.

Result of Action

It has been shown to have minimal activity in vivo . .

Biochemical Analysis

Biochemical Properties

2,3,4,5-Tetrahydro-1H-benzo[b]azepine has been shown to be an agonist of the 5HT2C receptor It interacts with this receptor, leading to a series of biochemical reactions

Cellular Effects

It has been shown to have minimal activity in vivo

Molecular Mechanism

It has been shown to inhibit histone H3 phosphorylation , which could potentially lead to changes in gene expression

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,4,5-Tetrahydro-1H-benzo[b]azepine can be achieved through various methods. One common approach involves the Dieckmann condensation to prepare 1H-benzo[b]azepin-5-ones, followed by reductive amination of the ketone . Other methods include the Beckmann rearrangement, the Mitsunobu reaction, reductive ring opening of aza-bridged azepines, and ring-closing metathesis .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often employ catalysts and solvent-free conditions to enhance efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrahydro-1H-benzo[b]azepine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: This reaction can convert ketones or aldehydes to alcohols.

Substitution: This reaction can replace hydrogen atoms with other functional groups, such as halogens or alkyl groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. Reaction conditions often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield hydroxylated or carbonylated derivatives, while substitution reactions can produce halogenated or alkylated compounds .

Comparison with Similar Compounds

Similar Compounds

1-Benzazepine: Contains a benzene ring fused to an azepine ring at the 1-position.

2-Benzazepine: Contains a benzene ring fused to an azepine ring at the 2-position.

3-Benzazepine: Contains a benzene ring fused to an azepine ring at the 3-position.

Uniqueness

2,3,4,5-Tetrahydro-1H-benzo[b]azepine is unique due to its specific structural configuration and its ability to act as an agonist of the 5HT2C receptor. This distinguishes it from other benzazepine derivatives, which may have different receptor affinities and biological activities .

Synthesis routes and methods I

Procedure details

To a solution of 1,3,4,5-tetrahydrobenzo[b]azepin-2-one (12.9 g, 80.0 mmol) in 720 mL of tetrahydrofuran was added 80 mL of lithium aluminum hydride (1 M solution in tetrahydrofuran). The reaction mixture was stirred at reflux for 3 hours and cooled to 0° C. The reaction was quenched by the sequential addition of 3 mL of water, 3 mL of 15% sodium hydroxide, and 9 mL of water. The mixture was filtered through Celite and the filter cake rinsed with ethyl acetate. The filtrate was concentrated under reduced pressure to provide 10.0 g (85%) of the desired compound as an orange solid.

Synthesis routes and methods II

Procedure details

Add 80 mL of lithium aluminum hydride (1 M solution in tetrahydrofuran) to a solution of 1,3,4,5-tetrahydrobenzo-[b]azepin-2-one (12.9 g, 80.0 mmol) in 720 mL of tetrahydro-furan. Stir the reaction mixture at reflux for 3 hours and cool to 0° C. Quench the reaction by the sequential addition of 3 mL of water, 3 mL of 15% sodium hydroxide, and 9 mL of water. Filter the resulting suspension through Celite and rinse the filter cake with ethyl acetate. Concentrate the filtrate under reduced pressure to provide the desired compound as an orange solid (10.0 g, 85%).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

A solution of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (2.71 g, 16.7 mmol) in THF (40 mL) was added dropwise to a suspension of LAH (1.27 g, 33.4 mmol) in ether (150 mL) at room temperature. The mixture was refluxed for 16 h. Saturated Rochelle's salt solution (15 mL) was added to the mixture cooled with an ice-water bath. The mixture was stirred for 2 hrs and the two layers were separated. The aqueous layer was extracted with ether (2×25 mL). The combined organic layer was dried (Na2SO4), concentrated in vacuo and flash column chromatography (EtOAc:hexane/3:7) gave 2,3,4,5-tetrahydro-1H-1-benzazepine (2.40 g, 98%) as a yellow liquid. 1H NMR (CDCl3, 300 MHz) δ1.58-1.70 (m, 2H), 1.72-1.86 (m, 2H), 2.72-2.82 (m, 2H), 3.00-3.10 (m, 2H), 3.78 (br, 1H), 6.74 (dd, J=1.1, 7.7 Hz, 1H), 6.82 (td, J=7.3, 1.1 Hz, 1H), 7.04 (td, J=7.5, 1.5 Hz, 1H), 7.11 (d, J=7.4 Hz, 1H) ppm.